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Compound of Interest

Compound Name: 4-Oxopentanenitrile

Cat. No.: B1606563

L Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 4-Oxopentanenitrile (CAS 927-56-0), including comprehensive

operational and disposal plans.

Hazard Identification and Personal Protective

Equipment

4-Oxopentanenitrile is a hazardous substance that requires careful handling to mitigate risks.
The following table summarizes its hazard classifications.

Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed[1]

Acute Toxicity, Dermal (Category 4)

H312: Harmful in contact with skin[1]

Skin Irritation (Category 2)

H315: Causes skin irritation[1]

Eye Irritation (Category 2A)

H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4)

H332: Harmful if inhaled[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation
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To minimize exposure and ensure personal safety, the following Personal Protective Equipment
(PPE) is mandatory when handling 4-Oxopentanenitrile.

PPE Category Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is required.

Operational Plan for Handling 4-Oxopentanenitrile

A systematic approach to handling 4-Oxopentanenitrile from receipt to disposal is critical for
laboratory safety.

1. Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verify that the container is properly labeled with the chemical name, CAS number, and
hazard pictograms.

o Wear appropriate PPE (gloves and eye protection) during inspection.
2. Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Keep the container tightly closed when not in use.
e The storage area should be clearly marked with the appropriate hazard signs.

3. Handling and Use:
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« All handling of 4-Oxopentanenitrile should be conducted in a designated area, such as a
chemical fume hood, to minimize inhalation exposure.[2]

o Wear the mandatory PPE at all times.

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke in the area where the chemical is handled.
» After handling, wash hands thoroughly with soap and water.[2]

4. Emergency Procedures:

 In case of skin contact: Immediately flush the affected area with plenty of water for at least
15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

e In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

¢ In case of a spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an
inert absorbent material. Collect the absorbed material into a sealed container for disposal.

Disposal Plan for 4-Oxopentanenitrile

Proper disposal of 4-Oxopentanenitrile is crucial to prevent environmental contamination and
comply with regulations.

1. Waste ldentification:

» All materials contaminated with 4-Oxopentanenitrile, including empty containers, absorbent
materials from spills, and contaminated PPE, must be treated as hazardous waste.
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2. Waste Segregation and Collection:

» Collect all 4-Oxopentanenitrile waste in a designated, properly labeled, and sealed
container.

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

3. Waste Disposal:

» Dispose of the hazardous waste through a licensed and approved hazardous waste disposal
company.

o The primary recommended method of disposal is incineration in a chemical incinerator
equipped with an afterburner and scrubber.

Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal of 4-
Oxopentanenitrile
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Workflow for Handling and Disposal of 4-Oxopentanenitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-oxopentanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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